Cas no 326831-74-7 (6-Chloro-5-nitro-N-propylpyrimidin-4-amine)
6-Chloro-5-nitro-N-propylpyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with chloro, nitro, and propylamine functional groups. Its molecular structure (C₇H₉ClN₄O₂) offers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro and nitro groups enhance reactivity, facilitating nucleophilic substitution or reduction reactions, while the propylamine moiety contributes to solubility and further derivatization potential. This compound is valued for its role in constructing complex molecules, such as kinase inhibitors or antimicrobial agents, due to its balanced electronic and steric properties. Proper handling is advised due to potential sensitivity to light and moisture.
326831-74-7 structure
Product Name:6-Chloro-5-nitro-N-propylpyrimidin-4-amine
CAS No:326831-74-7
MF:C7H9ClN4O2
MW:216.62495970726
CID:917169
PubChem ID:7147217
Update Time:2025-10-24
6-Chloro-5-nitro-N-propylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-5-nitro-N-propylpyrimidin-4-amine
- IFLAB-BB F2124-0130
- 6-Chloro-5-nitro-N-propyl-4-pyrimidinamine
- BNA83174
- SB60262
- DTXSID40428067
- 326831-74-7
- AKOS002663685
-
- Inchi： 1S/C7H9ClN4O2/c1-2-3-9-7-5(12(13)14)6(8)10-4-11-7/h4H,2-3H2,1H3,(H,9,10,11)
- InChI Key： JAQFNGADDHFSFM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=NC=N1)NCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 216.04100
- Monoisotopic Mass: 216.0414032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.63000
- LogP: 2.45630
6-Chloro-5-nitro-N-propylpyrimidin-4-amine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-5-nitro-N-propylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165215-1g |
6-chloro-5-nitro-N-propylpyrimidin-4-amine |
326831-74-7 | 95% | 1g |
$380 | 2021-08-05 | |
| Alichem | A089000779-1g |
6-Chloro-5-nitro-N-propylpyrimidin-4-amine |
326831-74-7 | 95% | 1g |
$341.12 | 2023-09-02 | |
| Chemenu | CM165215-1g |
6-chloro-5-nitro-N-propylpyrimidin-4-amine |
326831-74-7 | 95% | 1g |
$358 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676328-1g |
6-Chloro-5-nitro-N-propylpyrimidin-4-amine |
326831-74-7 | 98% | 1g |
￥3214.00 | 2024-08-02 | |
| Crysdot LLC | CD11144827-1g |
6-Chloro-5-nitro-N-propylpyrimidin-4-amine |
326831-74-7 | 95+% | 1g |
$402 | 2024-07-15 |
6-Chloro-5-nitro-N-propylpyrimidin-4-amine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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